Cas no 1783356-53-5 (6-Fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine)

• Product Name: 6-Fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine
• CAS No: 1783356-53-5
• MF: C₇H₇FN₂
• MW: 138.142284631729
• CID: 5790754
• PubChem ID: 84716185
• Update Time: 2025-06-09

6-Fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine Chemical and Physical Properties

Names and Identifiers

• 6-fluoro-1H,2H,3H-pyrrolo[3,2-b]pyridine
• EN300-5240255
• SCHEMBL20680569
• 1783356-53-5
• 6-Fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine
• 1H-Pyrrolo[3,2-b]pyridine, 6-fluoro-2,3-dihydro-

• Inchi： 1S/C7H7FN2/c8-5-3-7-6(10-4-5)1-2-9-7/h3-4,9H,1-2H2
• InChI Key： YAGKFCHKBUNKRN-UHFFFAOYSA-N
• SMILES： FC1=CN=C2C(=C1)NCC2

Computed Properties

• Exact Mass: 138.05932639g/mol
• Monoisotopic Mass: 138.05932639g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 205.9±40.0 °C(Predicted)
• pka: 4.76±0.20(Predicted)

Additional information on 6-Fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine

Introduction to 6-Fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (CAS No. 1783356-53-5) in Modern Pharmaceutical Research

6-Fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine, identified by the chemical identifier CAS No. 1783356-53-5, represents a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound belongs to the pyrrolopyridine class, a scaffold frequently employed in the design of bioactive molecules due to its ability to mimic natural product structures and exhibit diverse biological activities. The presence of a fluorine atom at the 6-position introduces unique electronic and steric properties, making this derivative particularly appealing for medicinal chemistry applications.

The 6-fluoro substituent enhances the lipophilicity and metabolic stability of the molecule, which are critical factors in drug development. This modification is often leveraged to improve pharmacokinetic profiles, including absorption, distribution, metabolism, and excretion (ADME) properties. Furthermore, fluorine atoms can influence binding interactions with biological targets by altering electron density and steric hindrance, thereby fine-tuning potency and selectivity.

Recent advancements in computational chemistry and structure-based drug design have highlighted the potential of pyrrolo[3,2-b]pyridine derivatives as scaffolds for addressing various therapeutic challenges. Studies have demonstrated that this motif is integral to several pharmacologically relevant compounds, including kinase inhibitors and antiviral agents. The incorporation of fluorine into these systems has been shown to enhance binding affinity and resistance to metabolic degradation, underscoring its synthetic value.

In the context of oncology research, 6-fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine has been explored as a precursor for developing novel inhibitors targeting aberrant signaling pathways in cancer cells. Preliminary investigations suggest that derivatives of this compound exhibit inhibitory activity against specific enzymes implicated in tumor growth and progression. The fluorinated pyrrolopyridine core serves as a privileged structure that can be further modified to optimize therapeutic efficacy while minimizing off-target effects.

The synthesis of 6-fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine involves multi-step organic transformations that highlight the versatility of heterocyclic chemistry. Key synthetic strategies include cyclization reactions coupled with fluorination protocols, which are facilitated by advanced catalytic systems. These methodologies not only ensure high yields but also allow for regioselective functionalization at the 6-position, preserving the integrity of the pyrrolopyridine scaffold.

From a medicinal chemistry perspective, the adaptability of 6-fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine as a pharmacophore is exemplified by its incorporation into libraries of compounds screened for biological activity. Such libraries are instrumental in identifying lead molecules for further optimization through fragment-based drug design or high-throughput screening (HTS) approaches. The structural features of this compound make it particularly suited for modulating interactions with protein targets involved in neurological disorders and infectious diseases.

The impact of fluorination on the electronic properties of 6-fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine has been systematically studied using spectroscopic techniques such as NMR and X-ray crystallography. These studies provide insights into how fluorine substitution influences molecular conformation and hydrogen bonding networks within protein-ligand complexes. Such structural elucidations are crucial for rationalizing biological activity and guiding the development of next-generation analogs.

Emerging research also explores the potential applications of 6-fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine in probing enzyme mechanisms through kinetic studies. By employing labeled derivatives or isotopically substituted analogs, researchers can gain mechanistic insights into enzyme-catalyzed reactions involving this scaffold. This information is valuable for designing inhibitors with improved specificity and reduced toxicity profiles.

The integration of machine learning models into drug discovery workflows has further enhanced the utility of fluroinated pyrrolopyridines like 6-fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine (CAS No. 1783356-53-5). Predictive models trained on large datasets can identify optimal substituents at various positions within the molecule to maximize bioactivity while adhering to pharmacokinetic constraints. Such computational tools accelerate virtual screening processes and enable rapid hypothesis-driven experimentation.

In conclusion,6-fluoro-2,3-dihydro-1H-pyrrolo[3,2-b]pyridine exemplifies how strategic functionalization within heterocyclic frameworks can yield compounds with significant pharmaceutical potential. Its structural versatility combined with favorable physicochemical properties positions it as a valuable building block for innovative drug development efforts across multiple therapeutic areas.